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Compound of Interest

Compound Name: H-Met-NH2

Cat. No.: B1173912 Get Quote

L-Methioninamide Hydrochloride: Technical
Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of L-Methioninamide

hydrochloride.

Safety & Handling Data
For easy reference, the following table summarizes key quantitative safety and handling

information for L-Methioninamide hydrochloride.

Property Value Reference

CAS Number 16120-92-6 [1]

Molecular Formula C₅H₁₂N₂OS·HCl [1]

Molecular Weight 184.69 g/mol [1]

Appearance White to off-white powder/solid [1]

Melting Point 222 - 226 °C [1]

Storage Temperature 0 - 8 °C [1]
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Experimental Protocols
Protocol: Preparation of an Aqueous Solution of L-
Methioninamide Hydrochloride
This protocol outlines the steps for the safe preparation of a standard aqueous solution of L-

Methioninamide hydrochloride.

Materials:

L-Methioninamide hydrochloride powder

Deionized or distilled water

Appropriate volumetric flasks and pipettes

Magnetic stirrer and stir bar

Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves

Procedure:

Pre-weighing Preparation: Ensure the analytical balance is clean and calibrated. Place a

clean, dry weigh boat on the balance and tare to zero.

Weighing the Compound: Carefully weigh the desired amount of L-Methioninamide

hydrochloride powder onto the weigh boat. Record the exact weight.

Dissolution: Transfer the weighed powder into a volumetric flask of the desired final volume.

Initial Solvation: Add a portion (approximately 50-70% of the final volume) of deionized or

distilled water to the volumetric flask.

Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the

solution until the powder is completely dissolved.

Final Volume Adjustment: Once dissolved, carefully add deionized or distilled water to the

flask until the bottom of the meniscus aligns with the calibration mark.
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Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Labeling and Storage: Label the flask with the compound name, concentration, date of

preparation, and your initials. Store the solution at the recommended temperature of 0 - 8 °C.

[1]

Troubleshooting Guide
Q1: The L-Methioninamide hydrochloride powder is not dissolving completely in water.

A1:

Check Water Purity: Ensure you are using high-purity deionized or distilled water, as

impurities can affect solubility.

Increase Mixing Time: Allow for a longer stirring time. Gentle heating may be considered, but

be cautious as it could potentially degrade the compound.

Sonication: If available, use a sonicator bath to aid in dissolution.

pH Adjustment: The solubility of amino acid derivatives can be pH-dependent. A slight

adjustment of the pH may improve solubility. Perform this with care and consider the stability

of the compound.

Q2: I observe a color change in the L-Methioninamide hydrochloride solution over time.

A2:

Oxidation: A color change may indicate oxidation of the compound. It is recommended to

prepare fresh solutions for your experiments.

Storage Conditions: Ensure the solution is stored properly at 0 - 8 °C and protected from

light.[1]

Contamination: The solution may be contaminated. If in doubt, discard the solution and

prepare a fresh one using aseptic techniques if necessary.
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Q3: What are the appropriate first-aid measures in case of accidental exposure to L-

Methioninamide hydrochloride?

A3:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. If contact lenses are worn, remove them if it

is easy to do so. Continue rinsing. Seek medical attention.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. If skin

irritation occurs, seek medical advice.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person. Seek medical attention.

Frequently Asked Questions (FAQs)
Q: What personal protective equipment (PPE) should I wear when handling L-Methioninamide

hydrochloride?

A: It is recommended to wear a standard set of laboratory PPE, including:

Safety glasses with side shields or goggles.

A lab coat.

Chemical-resistant gloves (e.g., nitrile gloves).

Q: How should I store L-Methioninamide hydrochloride?

A: L-Methioninamide hydrochloride should be stored in a tightly sealed container in a

refrigerator at 0 - 8 °C.[1]

Q: What materials are incompatible with L-Methioninamide hydrochloride?
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A: While specific incompatibility data for L-Methioninamide hydrochloride is limited, based on its

chemical structure and data for similar compounds like L-Methionine, it is prudent to avoid

strong oxidizing agents.

Q: How should I dispose of L-Methioninamide hydrochloride waste?

A: Dispose of waste in accordance with local, state, and federal regulations. Consult your

institution's environmental health and safety office for specific guidance.
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Caption: Workflow for the safe handling of L-Methioninamide hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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